Cas no 124902-17-6 (2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol,hexahydro-6-methoxy-, (2aS,3R,4S,4aR,6S,7aS,7bS)- (9CI))

• Product Name: 2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol,hexahydro-6-methoxy-, (2aS,3R,4S,4aR,6S,7aS,7bS)- (9CI)
• CAS No: 124902-17-6
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 157113
• Update Time: 2024-03-05

2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol,hexahydro-6-methoxy-, (2aS,3R,4S,4aR,6S,7aS,7bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol,hexahydro-6-methoxy-, (2aS,3R,4S,4aR,6S,7aS,7bS)- (9CI)
• 2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol,hexahydro-6-methoxy-, [2aS-(2aa,3b,4a,4aa,6a,7aa,7ba)]-
• Jioglutin C
• 2H-1,7-Dioxacyclopent[cd]indene-2a,3,4(3H)-triol, hexahydro-6-methoxy-, (2aS,3R,4S,4aR,6S,7aS,7bS)- (9CI)

• Inchi： 1S/C10H16O6/c1-14-5-2-4-6-9(16-5)15-3-10(6,13)8(12)7(4)11/h4-9,11-13H,2-3H2,1H3
• InChI Key： LVAWHTOAFSCIIW-UHFFFAOYSA-N
• SMILES： COC1OC2C3C(CO2)(O)C(O)C(O)C3C1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• XLogP3: -0.984

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 385.0±42.0 °C(Predicted)
• PSA: 52.54
• pka: 12.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines